Cas no 1229041-97-7 ((7H-pyrrolo[2,3-d]pyrimidin-4-yl)boronic acid)

• Product Name: (7H-pyrrolo[2,3-d]pyrimidin-4-yl)boronic acid
• CAS No: 1229041-97-7
• MF: C₆H₆BN₃O₂
• MW: 162.941740512848
• CID: 1066613
• PubChem ID: 76849169
• Update Time: 2025-04-20

(7H-pyrrolo[2,3-d]pyrimidin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (7H-pyrrolo[2,3-d]pyrimidin-4-yl)boronic acid
• 1229041-97-7
• DS-015743
• 7H-PYRROLO[2,3-D]PYRIMIDIN-4-YLBORONIC ACID
• (7H-PYRROLO[2,3-D]PYRIMIDIN-4-YL)BORONICACID

• Inchi： 1S/C6H6BN3O2/c11-7(12)5-4-1-2-8-6(4)10-3-9-5/h1-3,11-12H,(H,8,9,10)
• InChI Key： VOSXZXFJSJGKBZ-UHFFFAOYSA-N
• SMILES： OB(C1=C2C=CNC2=NC=N1)O

Computed Properties

• Exact Mass: 163.0553066g/mol
• Monoisotopic Mass: 163.0553066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines